Cas no 108552-99-4 (1-propyl-1H-Indazol-3-amine)

• Product Name: 1-propyl-1H-Indazol-3-amine
• CAS No: 108552-99-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD09864557
• CID: 1087364
• PubChem ID: 13728701
• Update Time: 2025-04-20

1-propyl-1H-Indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-Indazol-3-amine
• 1-propylindazol-3-amine
• 1H-Indazol-3-amine, 1-propyl-
• AGN-PC-00NQLC
• Ambcb4027697
• CTK4A6083
• MolPort-013-400-145
• 1-propyl-1H-indazol-3-amine(SALTDATA: FREE)
• DTXSID40547787
• SCHEMBL10370542
• MFCD09864557
• AKOS011980833
• BS-36716
• 108552-99-4

• MDL： MFCD09864557
• Inchi： 1S/C10H13N3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12-13/h3-6H,2,7H2,1H3,(H2,11,12)
• InChI Key： VSDCEYSYGFYJES-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C(N)=N1)CCC

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 339.0±15.0 °C at 760 mmHg
• Flash Point: 158.8±20.4 °C
• PSA: 43.84
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-propyl-1H-Indazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles